![molecular formula C22H19NOS B5008582 5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one](/img/structure/B5008582.png)
5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one, also known as BCTC, is a chemical compound that has been studied for its potential use as a pain reliever. This compound is a member of the benzo[a]phenanthridine family, which is known for its diverse biological activities. In
Mechanism of Action
5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one acts as a selective antagonist of TRPV1, which is a non-selective cation channel that is expressed in sensory neurons. TRPV1 is involved in the perception of pain, as well as the regulation of body temperature and other physiological processes. This compound binds to the channel and blocks its activity, thus reducing the transmission of pain signals.
Biochemical and Physiological Effects
This compound has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. It has also been found to have anti-inflammatory effects, as it reduces the production of pro-inflammatory cytokines. This compound has been shown to have a low toxicity profile and does not have any significant effects on motor function or coordination.
Advantages and Limitations for Lab Experiments
One advantage of 5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one is that it is a selective antagonist of TRPV1, which means that it does not affect other ion channels or receptors. This makes it a useful tool for studying the role of TRPV1 in pain and other physiological processes. One limitation of this compound is that it has a relatively short half-life, which means that it needs to be administered frequently in order to maintain its effects.
Future Directions
There are several potential future directions for the study of 5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one. One area of research could be to investigate its potential use in the treatment of chronic pain conditions, such as fibromyalgia and chronic neuropathic pain. Another area of research could be to explore its effects on other physiological processes, such as body temperature regulation and immune function. Additionally, further studies could be conducted to optimize the synthesis and formulation of this compound for clinical use.
Synthesis Methods
The synthesis of 5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one involves the reaction of 2-amino-3-methylthiophene with 1,2,3,4-tetrahydrobenzo[a]phenanthrene-4-one in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain this compound in its pure form.
Scientific Research Applications
5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one has been studied for its potential use as a pain reliever. It has been found to be a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a receptor that is involved in the perception of pain. This compound has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain.
properties
IUPAC Name |
5-(3-methylthiophen-2-yl)-2,3,5,6-tetrahydro-1H-benzo[a]phenanthridin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NOS/c1-13-11-12-25-22(13)21-20-16(7-4-8-18(20)24)19-15-6-3-2-5-14(15)9-10-17(19)23-21/h2-3,5-6,9-12,21,23H,4,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXPZIGAGBJAOMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C2C3=C(CCCC3=O)C4=C(N2)C=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.